Cas no 1380148-26-4 (methyl 4-(2-amino-3-hydroxypropyl)benzoate)

• Product Name: methyl 4-(2-amino-3-hydroxypropyl)benzoate
• CAS No: 1380148-26-4
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6329513
• PubChem ID: 139301305
• Update Time: 2025-10-23

methyl 4-(2-amino-3-hydroxypropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-amino-3-hydroxypropyl)benzoate
• SCHEMBL21144955
• 1380148-26-4
• EN300-1820931

• Inchi： 1S/C11H15NO3/c1-15-11(14)9-4-2-8(3-5-9)6-10(12)7-13/h2-5,10,13H,6-7,12H2,1H3
• InChI Key： KGCIKULKCBDKFJ-UHFFFAOYSA-N
• SMILES： OCC(CC1C=CC(C(=O)OC)=CC=1)N

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.6Ų

Additional information on methyl 4-(2-amino-3-hydroxypropyl)benzoate

Introduction to Methyl 4-(2-Amino-3-Hydroxypropyl)Benzoate (CAS No. 1380148-26-4)

Methyl 4-(2-Amino-3-Hydroxypropyl)Benzoate, also known by its CAS number 1380148-26-4, is a compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of benzoic acid, with a methyl group attached to the carboxylic acid moiety and a substituted propyl chain at the para position of the benzene ring. The substituents on the propyl chain include an amino group (-NH₂) and a hydroxyl group (-OH), which contribute to its versatile chemical reactivity and biological activity.

The synthesis of methyl 4-(2-amino-3-hydroxypropyl)benzoate involves multi-step organic reactions, including nucleophilic substitution, condensation, and esterification processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, ensuring higher yields and improved purity levels. The compound's structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery programs targeting various therapeutic areas.

One of the most promising applications of methyl 4-(2-amino-3-hydroxypropyl)benzoate lies in its potential as a precursor for bioactive compounds. For instance, studies have shown that derivatives of this compound can exhibit anti-inflammatory, antioxidant, and even anticancer properties. A recent study published in the Journal of Medicinal Chemistry highlighted the ability of this compound to modulate key signaling pathways involved in chronic inflammatory diseases, such as arthritis and neurodegenerative disorders.

In addition to its pharmacological applications, methyl 4-(2-amino-3-hydroxypropyl)benzoate has also found utility in the cosmetic industry as a component in skincare products. Its hydroxyl and amino groups contribute to its moisturizing properties, making it an effective ingredient in formulations aimed at improving skin hydration and elasticity. Furthermore, its ability to penetrate the skin barrier allows for better delivery of active ingredients, enhancing the overall efficacy of cosmetic products.

From an analytical standpoint, the characterization of methyl 4-(2-amino-3-hydroxypropyl)benzoate has been facilitated by modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and LC-MS (Liquid Chromatography-Mass Spectrometry). These methods have provided detailed insights into the compound's molecular structure and purity, ensuring its quality for both research and commercial applications.

In conclusion, methyl 4-(2-amino-3-hydroxypropyl)benzoate (CAS No. 1380148-26-4) stands out as a versatile compound with diverse applications across multiple industries. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable asset in both academic research and industrial development.